BE“GHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Technical Guide to Aluminium
lodide: Identifiers, Properties, and Experimental
Protocols

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Aluminium iodide

Cat. No.: B8577140

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough overview of aluminium iodide, a versatile
Lewis acid with significant applications in chemical synthesis. This document details its
chemical identifiers, physical and chemical properties, and provides comprehensive
experimental protocols for its synthesis, purification, and analysis.

Chemical Identifiers and Properties

Aluminium iodide is an inorganic compound that exists in both anhydrous (Alls) and
hexahydrated (Allz-6H20) forms.[1][2] The anhydrous form is a white or yellowish-brown
powder, while the hexahydrate appears as a yellow powder.[1][3] Both forms are highly
hygroscopic and react violently with water.[3][4]

A summary of the key identifiers for both anhydrous and hexahydrated aluminium iodide is

presented in Table 1.

Table 1: Chemical Identifiers for Aluminium lodide
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Anhydrous Aluminium

Hexahydrated Aluminium

\dentifier lodide lodide

CAS Number 7784-23-8[1][21131I516117118] 10090-53-6[1][2][9]
PubChem CID 82222[1][5][7] 23105501[9]
EINECS Number 232-054-8[1][3][5][8]

UNII L903Z8J9VR[1][5] VWS43EUO9V[1][9]
Molecular Formula Alls[3][5][7][8] AlH121306[9]

Molecular Weight 407.69 g/mol [1][3][8] 515.79 g/mol [9]
inchi InChl=1S/Al.3HI/h;3*1H/q+3;;;/  InChl=1S/Al.3HI.6H20/h;31H;
n
p-3[31[41[5] 61H2/q+3;;;:5:5::/p-3[9]
CECABOMBVQNBEC-
InChlKey

UHFFFAOYSA-K[1][3][5]

Canonical SMILES

~INVALID-LINK--(D)I[3][4][5]

A logical diagram illustrating the key identifiers for anhydrous aluminium iodide is provided

below.
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Identifiers for Anhydrous Aluminium lodide

Aluminium lodide (Anhydrous)
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Caption: Key Chemical Identifiers for Anhydrous Aluminium lodide.

Experimental Protocols
Synthesis of Anhydrous Aluminium lodide

Method 1: Direct Reaction of Aluminium and lodine

This method involves the direct, highly exothermic reaction between aluminium powder and
iodine.[10] Due to the vigorous nature of the reaction and the release of iodine vapor, this
procedure must be conducted in a well-ventilated fume hood.

Materials:
e Aluminium powder, fine (0.5 g)
 lodine crystals (4 g)

» Evaporating dish
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e Mortar and pestle

e Dropper

e Water

Procedure:

Grind the iodine crystals to a fine powder using a mortar and pestle.

 In the fume hood, thoroughly mix the powdered iodine with the aluminium powder in an
evaporating dish.

o Create a small indentation in the center of the powder mixture.
e Add 3-4 drops of water to the indentation to initiate the reaction.

e Avigorous reaction will occur, producing a white solid (aluminium iodide) and purple iodine
vapor.

 Allow the reaction to complete and the product to cool.
Method 2: In Situ Preparation in an Inert Solvent

For applications in organic synthesis, aluminium iodide can be prepared in situ in an inert
solvent. This method provides a solution of the reagent ready for immediate use.

Materials:

Aluminium foil or powder (250 mg, 9.3 mmol)

lodine (1.9 g, 15 mmol)

Anhydrous inert solvent (e.g., benzene, toluene, acetonitrile, carbon disulfide, or
cyclohexane) (8 mL)

Round-bottom flask equipped with a reflux condenser and magnetic stirrer

Procedure:
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To the round-bottom flask, add the aluminium, iodine, and the inert solvent.
Stir the mixture and heat it to reflux.

Continue refluxing for approximately 3 hours, or until the purple color of the iodine
disappears.

The resulting solution contains aluminium iodide and can be used directly for subsequent
reactions.

Purification of Aluminium lodide by Sublimation

Crude aluminium iodide can be purified by sublimation under vacuum. This process

separates the volatile aluminium iodide from non-volatile impurities.

Materials:

Crude aluminium iodide

Sublimation apparatus

Vacuum pump

Heating mantle

Procedure:

Place the crude aluminium iodide into the sublimation apparatus.
Assemble the apparatus and connect it to a vacuum pump.
Evacuate the apparatus to a low pressure.

Gently heat the apparatus using a heating mantle. Aluminium iodide sublimes at
approximately 382 °C.

The purified aluminium iodide will deposit as crystals on the cold finger or cooler parts of
the apparatus.
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e Once the sublimation is complete, turn off the heat and allow the apparatus to cool to room
temperature under vacuum.

» Carefully disconnect the vacuum and collect the purified aluminium iodide in a dry, inert
atmosphere to prevent hydrolysis.

Analysis of Aluminium lodide

Purity Determination:
The purity of aluminium iodide can be assessed through various analytical techniques:

 Titration: The aluminium content can be determined by complexometric titration. A known
weight of the aluminium iodide sample is dissolved in a suitable solvent and titrated with a
standardized solution of a chelating agent such as EDTA.

e Spectroscopic Methods: Techniques like Inductively Coupled Plasma-Optical Emission
Spectrometry (ICP-OES) or Atomic Absorption Spectroscopy (AAS) can be employed to
determine the concentration of aluminium and to identify and quantify any metallic impurities.

Applications in Organic Synthesis: Cleavage of
Ethers

Aluminium iodide is a potent Lewis acid used for the cleavage of certain C-O and N-O bonds.
A primary application is the cleavage of aryl ethers. The reaction mechanism involves the
coordination of the Lewis acidic aluminium iodide to the ether oxygen, followed by
nucleophilic attack of the iodide ion.

An experimental workflow for a typical ether cleavage reaction is outlined below.
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Workflow for Ether Cleavage using Aluminium lodide
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l
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:
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Purify the product
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Caption: General Experimental Workflow for Aryl Ether Cleavage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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